N-[2-({3-[3-(trifluoromethyl)phenyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)ethyl]acetamide

• IUPAC Name: N-[2-[[3-[3-(trifluoromethyl)phenyl]triazolo[1,5-a]quinazolin-5-yl]amino]ethyl]acetamide
• InChI: InChI=1S/C20H17F3N6O/c1-12(30)24-9-10-25-18-15-7-2-3-8-16(15)29-19(26-18)17(27-28-29)13-5-4-6-14(11-13)20(21,22)23/h2-8,11H,9-10H2,1H3,(H,24,30)(H,25,26)
• InChI Key: TYBSUXCESOMMCW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNC1=NC2=C(N=NN2C3=CC=CC=C31)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H17F3N6O
• Molecular Weight: 414.4 g/mol
• CAS No.: 866844-72-6

Description

N-[2-({3-[3-(Trifluoromethyl)phenyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)ethyl]acetamide is a heterocyclic compound featuring a triazolo[1,5-a]quinazoline core substituted with a trifluoromethylphenyl group at position 3, an aminoethyl chain at position 5, and an acetamide moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, common in agrochemical and pharmaceutical agents .

Biological Activity

N-[2-({3-[3-(trifluoromethyl)phenyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)ethyl]acetamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's structure, synthesis, pharmacological properties, and relevant case studies.

Chemical Structure and Synthesis

The compound features a triazoloquinazoline core with a trifluoromethyl substitution, which is known to enhance biological activity through improved lipophilicity and metabolic stability. The synthesis typically involves multi-step organic reactions, including:

• Formation of the Triazoloquinazoline Core : This can be achieved through cyclization reactions involving appropriate precursors.
• Introduction of the Trifluoromethyl Group : This is often done via radical trifluoromethylation methods using reagents like trifluoromethyl iodide.
• Acetamide Functionalization : The final compound is obtained by acylation of the amine with acetic anhydride or acetyl chloride.

N-[2-({3-[3-(trifluoromethyl)phenyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)ethyl]acetamide exhibits several biological activities primarily through its interaction with specific molecular targets:

• Adenosine Receptor Modulation : Compounds containing triazoloquinazolines have been shown to act as selective antagonists for adenosine receptors, particularly A3AR. This modulation can lead to various pharmacological effects including anti-inflammatory and antitumoral activities .
• DNA Intercalation : Some derivatives of triazoloquinazolines have demonstrated the ability to intercalate DNA, suggesting potential applications in cancer therapy by disrupting DNA replication in cancer cells .

Pharmacological Studies

Recent studies have highlighted the compound's potential in various therapeutic areas:

• Antitumor Activity : In vitro studies have shown that compounds similar to N-[2-({3-[3-(trifluoromethyl)phenyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)ethyl]acetamide can inhibit the growth of various cancer cell lines. For instance, derivatives have been reported to induce apoptosis in leukemia cells .
• Anti-inflammatory Effects : Research indicates that triazoloquinazolines may reduce inflammation by inhibiting specific pathways associated with pro-inflammatory cytokines .

Case Studies

Several case studies provide insight into the compound's biological activity:

• Case Study on Antitumor Efficacy :
  • A study evaluated the effects of a related triazoloquinazoline on human cancer cell lines. Results indicated a significant reduction in cell viability and increased apoptosis markers compared to control groups .
• Inflammation Model :
  • In an animal model of inflammation, administration of the compound led to decreased levels of inflammatory markers such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent .

Data Table

Biological Activity	Mechanism	Study Reference
Antitumor	Induces apoptosis in cancer cells
Anti-inflammatory	Inhibits pro-inflammatory cytokines
Adenosine receptor modulation	Selective antagonist for A3AR

Comparison with Similar Compounds

Table 3: Molecular and Spectral Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Spectral Confirmation	Reference
Target Compound	C24H19F3N6O2S*	512.51	Not provided
9f ()	C28H23N7O3S	537.59	¹H/¹³C NMR, elemental analysis
Compound 13 ()	C16H9F6N3OS	397.32	Purified via column chromatography

*Note: The target compound’s sulfonamide variant (BA99515) is listed in with a molecular weight of 512.51 g/mol.

Key Observations:

• Molecular Weight : The target compound’s higher molecular weight (512.51 vs. 397.32 for Compound 13) may impact bioavailability, requiring formulation adjustments for agricultural use .
• Spectral Validation : Analogues like 9f () are rigorously characterized via NMR and elemental analysis, underscoring the need for similar validation of the target compound .